Cas no 859672-25-6 (3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one
• CAS No: 859672-25-6
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 5420744
• Update Time: 2025-05-25

3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-7-(4-methoxyanilino)chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-7-[(4-methoxyphenyl)amino]-
• 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one

• Inchi： 1S/C24H21NO5/c1-27-18-8-5-16(6-9-18)25-17-7-10-19-22(13-17)30-14-20(24(19)26)15-4-11-21(28-2)23(12-15)29-3/h4-14,25H,1-3H3
• InChI Key： ZYRQKKHHNJCWDK-UHFFFAOYSA-N
• SMILES： C1OC2=CC(NC3=CC=C(OC)C=C3)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one

Introduction to 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one (CAS No. 859672-25-6) and Its Emerging Applications in Chemical Biology

The compound 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one, identified by the CAS number 859672-25-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a chromenone core with methoxy and amino substituents, has garnered attention due to its unique structural properties and potential biological activities. The chromenone scaffold is well-known for its versatility in medicinal chemistry, often serving as a precursor or intermediate in the synthesis of bioactive molecules. The presence of multiple aromatic rings with methoxy groups enhances its solubility and interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the therapeutic potential of chromenone derivatives in various diseases, including cancer, inflammation, and neurodegenerative disorders. The specific arrangement of substituents in 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one contributes to its ability to modulate key cellular pathways. For instance, the methoxy groups at positions 3 and 4 of the phenyl rings can influence electron distribution, enhancing binding affinity to enzymes and receptors. This structural feature has been exploited in the design of molecules that exhibit inhibitory effects on kinases and other signaling proteins involved in disease progression.

One of the most compelling aspects of this compound is its reported activity as an antioxidant and anti-inflammatory agent. Oxidative stress and chronic inflammation are central pathological mechanisms in many chronic diseases, making inhibitors of these processes highly sought after. Preliminary in vitro studies have demonstrated that 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one can scavenge reactive oxygen species (ROS) and reduce levels of pro-inflammatory cytokines. These findings align with the growing interest in natural product-inspired molecules that can ameliorate oxidative damage without significant side effects.

The chromenone core also exhibits photophysical properties that make it useful in photochemical research. Its ability to absorb visible light and emit fluorescence upon excitation has been leveraged in applications such as bioimaging and drug delivery systems. Researchers are exploring how modifications to the chromenone structure can enhance its photostability and tuning its emission wavelength for specific biological assays. This area of investigation is particularly relevant given the increasing use of fluorescent probes in high-throughput screening (HTS) platforms for drug discovery.

In addition to its biochemical activities, 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one has shown promise as a scaffold for developing small-molecule drugs with improved pharmacokinetic profiles. The methoxy groups not only enhance solubility but also influence metabolic stability, potentially extending the half-life of drug candidates. Computational modeling studies have been instrumental in understanding how these substituents affect molecular interactions with biological targets. By integrating insights from computational chemistry with experimental validation, researchers can optimize the compound’s potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the chromenone core, while protecting group strategies ensure regioselective functionalization at multiple sites. These synthetic advancements are crucial for producing analogs with tailored properties for drug development purposes.

As interest in targeted therapies grows, 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one is being evaluated for its potential as an inhibitor of specific enzymes implicated in cancer metabolism. Metabolic reprogramming is a hallmark of malignant cells, making enzymes like hexokinase and lactate dehydrogenase attractive therapeutic targets. Preliminary data suggest that this chromenone derivative can disrupt metabolic pathways critical for tumor growth without significantly affecting normal cells. Such selectivity is essential for minimizing off-target effects and improving patient outcomes.

The role of this compound extends beyond traditional pharmacological applications into areas like epigenetic modulation. Chromenone derivatives have been reported to influence histone deacetylase (HDAC) activity, which plays a key role in regulating gene expression through epigenetic mechanisms. By modulating HDACs, 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one may induce differentiation or apoptosis in cancer cells while sparing healthy tissues.

The development of novel drug candidates often involves collaboration between academic researchers and industry partners to bridge the gap between discovery and clinical application. Companies specializing in bioactive compounds are actively seeking partnerships to commercialize promising molecules like 3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one through clinical trials and regulatory submissions. This collaborative approach accelerates progress toward bringing new treatments to patients suffering from unmet medical needs.

In conclusion,3-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)amino-4H-chromen-4-one (CAS No. 859672-25-6) exemplifies how structural innovation can yield molecules with diverse biological activities relevant to modern medicine. Its potential applications span from antioxidant therapy to cancer metabolism inhibition via well-characterized mechanisms at both molecular and cellular levels. Continued research into this compound will likely uncover additional therapeutic benefits while refining synthetic strategies for large-scale production.